a-(2-Benzo[b]thienyl)-3,4-dimethoxybenzyl alcohol

• Molecular Formula: C17H16O3S
• Molecular Weight: 300.4 g/mol
• IUPAC Name: 1-benzothiophen-2-yl-(3,4-dimethoxyphenyl)methanol
• InChI: InChI=1S/C17H16O3S/c1-19-13-8-7-12(9-14(13)20-2)17(18)16-10-11-5-3-4-6-15(11)21-16/h3-10,17-18H,1-2H3
• InChI Key: LVRWSZKMDODJQO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(C2=CC3=CC=CC=C3S2)O)OC

Description

A-(2-Benzo[b]thienyl)-3,4-dimethoxybenzyl alcohol is a useful research compound. Its molecular formula is C17H16O3S and its molecular weight is 300.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

a-(2-benzo[b]thienyl)-3,4-dimethoxybenzyl alcohol was prepared in the same manner as described in Example 40A. Reaction of benzo[b]-thiophene (7.5 mmoles, 1.0 g), t-BuLi (1.7 m, 97 mmoles, 5.7 ml) and 3,4-dimethoxybenzaldehyde (8.9 mmoles, 1.5 g) in THF (20 ml) yielded, after flash chromatography using 30% ethyl acetate/hexanes, 2.25 g (≈100%) of a white gummy solid.

Synthesis routes and methods II

Procedure details

α-(2-benzo[b]thienyl)-3,4-dimethoxybenzyl alcohol was prepared in the same manner as described in Example 40A. Reaction of benzo[b]-thiophene (7.5 mmoles, 1.0 g), t-BuLi (1.7 m, 97 mmoles, 5.7 ml) and 3,4-dimethoxybenzaldehyde (8.9 mmoles, 1.5 g) in THF (20 ml) yielded, after flash chromatography using 30% ethyl aceteate/hexanes, 2.25 g (≈100%) of a white gummy solid.